Cas no 88085-80-7 (Benzenesulfonamide, 2-methoxy-5-propyl-)

Benzenesulfonamide, 2-methoxy-5-propyl- structure
88085-80-7 structure
Product Name:Benzenesulfonamide, 2-methoxy-5-propyl-
CAS No:88085-80-7
MF:C10H15NO3S
MW:229.296001672745
CID:645852
PubChem ID:13210295
Update Time:2025-04-19

Benzenesulfonamide, 2-methoxy-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 2-methoxy-5-propyl-
    • 2-methoxy-5-propylbenzenesulfonamide
    • 88085-80-7
    • DTXSID40528071
    • SCHEMBL10639502
    • 2-Methoxy-5-propylbenzene-1-sulfonamide
    • Inchi: 1S/C10H15NO3S/c1-3-4-8-5-6-9(14-2)10(7-8)15(11,12)13/h5-7H,3-4H2,1-2H3,(H2,11,12,13)
    • InChI Key: SKRFYXUQBSAMPC-UHFFFAOYSA-N
    • SMILES: S(C1=C(C=CC(=C1)CCC)OC)(N)(=O)=O

Computed Properties

  • Exact Mass: 229.07726451g/mol
  • Monoisotopic Mass: 229.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 77.8Ų
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